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For Researchers, Scientists, and Drug Development Professionals

Introduction
Schizokinen is a dihydroxamate siderophore produced by various bacteria, including Bacillus

megaterium and certain species of Anabaena, to facilitate iron acquisition in iron-limited

environments. Its potent and selective iron-chelating properties have garnered interest in the

fields of microbiology, drug development, and bio-imaging. This document provides detailed

application notes and protocols for the chemical synthesis of schizokinen and its derivatives,

offering a guide for researchers engaged in the study of siderophore biology, the development

of novel antimicrobial agents, or the design of diagnostic tools.

Chemical Structures
Schizokinen is a citrate-based siderophore characterized by two hydroxamate functional

groups that are responsible for its high affinity for ferric iron (Fe³⁺). The core structure consists

of a central citric acid moiety symmetrically substituted with two N-acetyl-N-hydroxy-1,3-

diaminopropane units.

Synthesis of Schizokinen and its Imide Derivative
A refined multi-step synthesis for schizokinen (1) and its cyclic imide derivative (9) has been

developed, employing a di-orthogonal protecting group strategy. This approach utilizes
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benzoyloxy and tert-butyl protecting groups, allowing for selective deprotection and good yields

of the intermediates.

Synthetic Scheme Overview
The synthesis involves the coupling of 3-tert-butyl citrate with 1-N-benzoyloxy-1,3-

diaminopropane dihydrochloride, followed by a series of protection and deprotection steps.

Microwave-assisted coupling is a key feature of this synthesis, which helps to minimize the

formation of by-products.

Diagram: Synthetic Pathway of Schizokinen and its Imide Derivative

To cite this document: BenchChem. [Chemical Synthesis of Schizokinen and its Derivatives:
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[https://www.benchchem.com/product/b1681558#chemical-synthesis-of-schizokinen-and-its-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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